1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine hydrochloride
Description
“1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine hydrochloride” is a chemical compound with a molecular weight of 252.14 . It is structurally categorized as a phenethylamine . It is an analogue of the major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups .
Synthesis Analysis
The synthesis of “1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine hydrochloride” can be achieved by reacting 2-chloro-3,4-dimethoxyacetophenone with ammonia or ethylamine. This is followed by hydrogenation or hydroboration reduction to obtain the target product .Molecular Structure Analysis
The IUPAC name of this compound is “1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine hydrochloride”. The InChI code is "1S/C10H14ClNO2.ClH/c1-6(12)7-4-5-8(13-2)10(14-3)9(7)11;/h4-6H,12H2,1-3H3;1H" .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine hydrochloride” include the reaction of 2-chloro-3,4-dimethoxyacetophenone with ammonia or ethylamine, followed by hydrogenation or hydroboration reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine hydrochloride” include a molecular weight of 252.14 . More detailed properties such as melting point, boiling point, density, and others were not found in the search results.Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine hydrochloride involves the reaction of 2-chloro-3,4-dimethoxybenzaldehyde with ethylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "2-chloro-3,4-dimethoxybenzaldehyde", "ethylamine", "sodium borohydride", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Dissolve 2-chloro-3,4-dimethoxybenzaldehyde (1.0 equiv) in dry methanol and add ethylamine (1.2 equiv). Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride (1.5 equiv) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding hydrochloric acid (1.0 M) dropwise until the pH reaches 2-3.", "Step 4: Extract the product with diethyl ether and wash the organic layer with water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to yield the crude product.", "Step 6: Dissolve the crude product in hydrochloric acid (1.0 M) and recrystallize the product to obtain 1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine hydrochloride as a white solid." ] } | |
CAS RN |
2503203-30-1 |
Product Name |
1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine hydrochloride |
Molecular Formula |
C10H15Cl2NO2 |
Molecular Weight |
252.1 |
Purity |
95 |
Origin of Product |
United States |
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